methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate

• IUPAC Name: methyl 5-(1H-1,2,4-triazol-5-ylsulfanylmethyl)furan-2-carboxylate
• InChI: InChI=1S/C9H9N3O3S/c1-14-8(13)7-3-2-6(15-7)4-16-9-10-5-11-12-9/h2-3,5H,4H2,1H3,(H,10,11,12)
• InChI Key: QNSCDFJIEQFOMD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NC=NN2
• Molecular Formula: C9H9N3O3S
• Molecular Weight: 239.25 g/mol

Description

Methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate, also known as MTTF, is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTTF is a furoate ester derivative of 4H-1,2,4-triazole-3-thiol, which exhibits remarkable biological properties and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate is not fully understood, but it is believed to exert its biological effects by interacting with specific molecular targets in the body. methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate has been shown to inhibit the activity of certain enzymes and proteins, which play a key role in various biological processes.
Biochemical and Physiological Effects:
methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial activities. methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate has also been shown to modulate the immune system and enhance the body's natural defense mechanisms against infections and diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate is its ability to selectively target specific molecular targets in the body, which makes it a promising candidate for the development of new drugs and therapeutic agents. However, the limitations of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate, including the development of new synthetic methods for the production of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate and its derivatives, the investigation of its potential applications in the treatment of various diseases, and the elucidation of its mechanism of action at the molecular level. Further research is also needed to evaluate the safety and efficacy of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate in pre-clinical and clinical studies.

Synthesis Methods

The synthesis of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate involves the reaction of 4H-1,2,4-triazole-3-thiol with methyl 2-bromo-2-furoate in the presence of a base, such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent, such as dimethylformamide, to yield methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate as a white solid product.

Scientific Research Applications

Methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. The unique chemical structure of methyl 5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furoate makes it a promising candidate for the development of new drugs and therapeutic agents.